Cas no 29653-77-8 (Benzenamine, 4-(pentyloxy)-N-phenyl-)

• Product Name: Benzenamine, 4-(pentyloxy)-N-phenyl-
• CAS No: 29653-77-8
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 238057
• PubChem ID: 71357474
• Update Time: 2025-04-19

Benzenamine, 4-(pentyloxy)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(pentyloxy)-N-phenyl-
• 4-pentoxy-N-phenylaniline
• 4-(PENTYLOXY)-N-PHENYLANILINE
• 29653-77-8
• DTXSID00781544

• Inchi： 1S/C17H21NO/c1-2-3-7-14-19-17-12-10-16(11-13-17)18-15-8-5-4-6-9-15/h4-6,8-13,18H,2-3,7,14H2,1H3
• InChI Key： CCCVTARZGJFHQG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC1C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 255.16243
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26